N-(1-methyl-1H-benzimidazol-2-yl)-4-(4-pentylcyclohexyl)benzamide

• IUPAC Name: N-(1-methylbenzimidazol-2-yl)-4-(4-pentylcyclohexyl)benzamide
• InChI: InChI=1S/C26H33N3O/c1-3-4-5-8-19-11-13-20(14-12-19)21-15-17-22(18-16-21)25(30)28-26-27-23-9-6-7-10-24(23)29(26)2/h6-7,9-10,15-20H,3-5,8,11-14H2,1-2H3,(H,27,28,30)
• InChI Key: CGKUAYQCAZLTRQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)NC3=NC4=CC=CC=C4N3C
• Molecular Formula: C26H33N3O
• Molecular Weight: 403.6 g/mol

Description

N-(1-methyl-1H-benzimidazol-2-yl)-4-(4-pentylcyclohexyl)benzamide is a compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(1-methyl-1H-benzimidazol-2-yl)-4-(4-pentylcyclohexyl)benzamide is not fully understood. However, it has been suggested that it acts on various molecular targets such as GABA receptors, serotonin receptors, and cannabinoid receptors. It has also been shown to inhibit the activity of enzymes such as cyclooxygenase-2 and phosphodiesterase-4.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In animal models, it has been shown to reduce anxiety and depression-like behavior, improve memory, and reduce inflammation. It has also been found to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-methyl-1H-benzimidazol-2-yl)-4-(4-pentylcyclohexyl)benzamide in lab experiments is its potential as a lead compound for the development of new drugs. Another advantage is its diverse range of applications in different fields. One limitation is the lack of understanding of its mechanism of action. Another limitation is the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research of N-(1-methyl-1H-benzimidazol-2-yl)-4-(4-pentylcyclohexyl)benzamide. One direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the investigation of its potential as a therapeutic agent for neurological disorders such as Alzheimer's and Parkinson's disease. Further studies are also needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis method of N-(1-methyl-1H-benzimidazol-2-yl)-4-(4-pentylcyclohexyl)benzamide involves the reaction of 1-methyl-1H-benzimidazole-2-amine and 4-(4-pentylcyclohexyl)benzoic acid chloride in the presence of a base. The resulting compound is purified using column chromatography to obtain the final product.

Scientific Research Applications

N-(1-methyl-1H-benzimidazol-2-yl)-4-(4-pentylcyclohexyl)benzamide has been studied for its potential applications in various fields such as neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been found to have anxiolytic and antidepressant effects in animal models. In cancer research, it has been shown to inhibit the growth of cancer cells and induce apoptosis. In drug discovery, it has been used as a lead compound for the development of new drugs.